![molecular formula C17H22N2O2 B2715313 N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-4-phenylbutanamide CAS No. 1396785-06-0](/img/structure/B2715313.png)
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-4-phenylbutanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-4-phenylbutanamide, also known as CPP-115, is a potent and selective inhibitor of the enzyme gamma-aminobutyric acid (GABA) aminotransferase. GABA is the primary inhibitory neurotransmitter in the central nervous system, and GABA aminotransferase is responsible for the breakdown of GABA. Inhibition of GABA aminotransferase leads to an increase in GABA levels, which can have a variety of effects on the brain and body.
Scientific Research Applications
Pharmacological Effects of Related Compounds
Cyclophosphamide-Induced Cardiotoxicity : Cyclophosphamide is an alkylating anticancer drug with known cardiotoxic effects. Research into cyclophosphamide's cardiotoxicity reveals mechanisms such as myocardial inflammation, endothelial dysfunction, and alterations in cardiac apoptosis pathways, offering insights into the cardiac risks of chemotherapeutic agents and potential mitigative strategies (Iqubal et al., 2019).
Chemical Inhibitors of Cytochrome P450 Isoforms : Understanding the selectivity of chemical inhibitors against specific CYP isoforms is crucial for predicting drug-drug interactions and optimizing drug metabolism studies. This knowledge assists in the development of safer and more effective pharmacological agents by mitigating adverse reactions (Khojasteh et al., 2011).
Effects of 4-Phenylbutyric Acid : 4-Phenylbutyric acid is used clinically for urea cycle disorders and has been explored for its role as a chemical chaperone in alleviating endoplasmic reticulum stress. This demonstrates how modifications in chemical structures can yield compounds with significant therapeutic potential (Kolb et al., 2015).
Drug Discovery and Molecular Studies
Stereochemistry in Pharmacology : The stereochemistry of compounds significantly influences their biological activity, pharmacokinetics, and pharmacodynamics. Research on phenylpiracetam and its derivatives exemplifies the importance of stereochemistry in drug discovery, highlighting the potential for stereoselective synthesis and analysis in developing new pharmacological agents (Veinberg et al., 2015).
Pyrrolidine in Drug Discovery : The pyrrolidine scaffold is a cornerstone in medicinal chemistry, contributing to the development of drugs across various therapeutic areas. This emphasizes the importance of heterocyclic scaffolds in synthesizing biologically active compounds and exploring their multifaceted pharmacological profiles (Li Petri et al., 2021).
properties
IUPAC Name |
N-(1-cyclopropyl-5-oxopyrrolidin-3-yl)-4-phenylbutanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H22N2O2/c20-16(8-4-7-13-5-2-1-3-6-13)18-14-11-17(21)19(12-14)15-9-10-15/h1-3,5-6,14-15H,4,7-12H2,(H,18,20) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HLYDWJJBSISULA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CC1N2CC(CC2=O)NC(=O)CCCC3=CC=CC=C3 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H22N2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
286.37 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.